Cas no 30217-25-5 (2-Azetidinone, 4-methyl-4-(1-methylethenyl)-)

• Product Name: 2-Azetidinone, 4-methyl-4-(1-methylethenyl)-
• CAS No: 30217-25-5
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD20481995
• CID: 3933407
• PubChem ID: 13662381
• Update Time: 2025-05-20

2-Azetidinone, 4-methyl-4-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 4-methyl-4-(1-methylethenyl)-
• 4-methyl-4-(prop-1-en-2-yl)azetidin-2-one
• (+/-)-4-isopropenyl-4-methylazetidin-2-one
• 30217-25-5
• MFCD20481995
• starbld0020252
• 4-methyl-4-prop-1-en-2-ylazetidin-2-one
• TS-7326
• AKOS030241237

• MDL： MFCD20481995
• Inchi： 1S/C7H11NO/c1-5(2)7(3)4-6(9)8-7/h1,4H2,2-3H3,(H,8,9)
• InChI Key： OSXXYGGOROUGQQ-UHFFFAOYSA-N
• SMILES： N1C(C)(C(C)=C)CC1=O

Computed Properties

• Exact Mass: 125.084063974Da
• Monoisotopic Mass: 125.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-Azetidinone, 4-methyl-4-(1-methylethenyl)-

Research Brief on 2-Azetidinone, 4-methyl-4-(1-methylethenyl)- (CAS: 30217-25-5): Recent Advances and Applications

The compound 2-Azetidinone, 4-methyl-4-(1-methylethenyl)- (CAS: 30217-25-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of β-lactam antibiotics and other bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

One of the most notable advancements in the study of 2-Azetidinone, 4-methyl-4-(1-methylethenyl)- is its improved synthetic routes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, achieving higher yields and enantioselectivity compared to traditional methods. The study utilized palladium-catalyzed cyclization, which not only enhanced efficiency but also reduced the environmental impact of the synthesis process. This breakthrough has significant implications for the scalable production of this compound and its derivatives.

In terms of biological activity, recent research has highlighted the potential of 2-Azetidinone, 4-methyl-4-(1-methylethenyl)- as a scaffold for antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens. The study identified specific structural modifications that enhanced antibacterial efficacy while minimizing cytotoxicity, paving the way for the development of next-generation antibiotics.

Beyond antimicrobial applications, this compound has also shown promise in cancer research. A preprint article from early 2024 described its role as a modulator of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study found that certain derivatives of 2-Azetidinone, 4-methyl-4-(1-methylethenyl)- could selectively inhibit cancer cell proliferation with minimal effects on normal cells. These findings suggest its potential as a lead compound for targeted cancer therapies.

In conclusion, the latest research on 2-Azetidinone, 4-methyl-4-(1-methylethenyl)- (CAS: 30217-25-5) underscores its versatility and therapeutic potential. Advances in synthetic methodologies, coupled with insights into its biological activities, position this compound as a valuable asset in drug discovery. Future studies should focus on optimizing its pharmacokinetic properties and exploring its applications in other disease areas, such as neurodegenerative disorders and inflammatory conditions.